Cas no 2228529-46-0 (3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid)

• Product Name: 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid
• CAS No: 2228529-46-0
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 6046903
• PubChem ID: 165832273
• Update Time: 2025-05-19

3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid
• EN300-1924022
• 2228529-46-0

• Inchi： 1S/C10H10BrFO3/c1-15-9-5-6(11)4-8(12)7(9)2-3-10(13)14/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： RNBWXJNIOQXBBN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CCC(=O)O)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid

Introduction to 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid (CAS No: 2228529-46-0)

3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid, identified by the CAS number 2228529-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with bromine, fluorine, and methoxy groups, which are known to enhance its biological activity and selectivity. The presence of a propanoic acid moiety at the C3 position further extends its potential utility in the synthesis of bioactive molecules.

The structural features of 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid make it a promising candidate for further exploration in drug discovery. The bromine atom at the 4-position of the phenyl ring contributes to its lipophilicity, while the fluorine atom at the 2-position enhances metabolic stability. Additionally, the methoxy group at the 6-position introduces hydrophilicity, balancing the overall solubility and bioavailability of the compound. These modifications are strategically designed to optimize interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in phenyl derivatives as scaffolds for developing novel therapeutic agents. The combination of bromine, fluorine, and methoxy substituents in 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid aligns with current trends in medicinal chemistry, where such structural motifs are frequently employed to improve pharmacokinetic properties and target engagement. For instance, similar compounds have been investigated for their potential in treating inflammatory diseases, cancer, and neurological disorders.

One of the most compelling aspects of 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid is its versatility in synthetic chemistry. The propanoic acid side chain provides a reactive site for further functionalization, allowing chemists to derivatize the molecule into more complex structures. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small modifications can significantly alter biological activity. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways and signal transduction.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom in 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid plays a crucial role in modulating drug-receptor interactions. Fluorine substitution can enhance binding affinity by influencing electronic properties and steric hindrance around the target site. This phenomenon has been well-documented in drugs like celecoxib and oseltamivir, where fluorine atoms contribute to their efficacy and selectivity.

The methoxy group at the 6-position of the phenyl ring also contributes to the biological activity of 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid. Methoxy-substituted aromatic compounds are known for their ability to interact with various biological targets due to their hydrophilic nature and ability to form hydrogen bonds. This property makes them particularly useful in designing molecules that require optimal solubility and membrane permeability.

In conclusion, 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanoic acid (CAS No: 2228529-46-0) represents a significant advancement in pharmaceutical research. Its unique structural features offer a rich foundation for developing novel therapeutic agents with improved pharmacokinetic properties and target specificity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.